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Compound of Interest

Compound Name: Strontium-90

cat. No.: B1230875

For researchers, scientists, and drug development professionals, the proper handling and
disposal of Strontium-90 (Sr-90) is a critical component of laboratory safety. Adherence to
established protocols not only ensures a secure working environment but also maintains
compliance with regulatory standards. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans for this radioactive isotope.

Core Safety and Handling Protocols

Before initiating any procedure involving Strontium-90, it is imperative to follow the principles
of ALARA (As Low As Reasonably Achievable) to minimize radiation exposure. This involves
optimizing time spent near the source, maximizing distance, and using appropriate shielding.[1]

[2]
Personal Protective Equipment (PPE):

o Minimum Requirements: Disposable gloves, a lab coat, and safety glasses are mandatory
when handling any radioactive material.[2]

e Enhanced Precautions: For activities with a higher risk of contamination, consider using
splash-resistant safety goggles with a face shield.[3] It is also crucial to change gloves
frequently and remove all potentially contaminated PPE before leaving the designated work
area.[1][2]

Engineering Controls:
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» Ventilation: Work with Strontium-90, especially in forms that could become airborne, should
be conducted in a properly operating fume hood or biological safety cabinet equipped with
HEPA and/or charcoal filters.[2]

o Shielding: Due to the beta particles emitted by Strontium-90 and its progeny, Yttrium-90,
shielding is essential. Plexiglas or other plastics are effective for this purpose.[1][2]
Bremsstrahlung radiation, a form of secondary X-ray production, may occur, potentially
requiring additional shielding.[4][5]

Work Area Management:

o Designated Areas: Clearly mark areas where radioactive materials are used with "Caution
Radioactive Material" tape.[2]

o Surface Protection: Cover laboratory benches with plastic-backed absorbent paper to
contain any potential spills. This should be changed regularly and whenever contamination is
suspected.[1][2]

e Monitoring: An operational survey meter, such as one with a Geiger-Mueller probe, must be
present and turned on whenever Strontium-90 is handled to immediately detect any
contamination.[1][2] Regular lab surveys, including wipe tests, should be performed and
documented.[1][2]

Quantitative Data Summary

For quick reference, the following tables summarize key quantitative data for Strontium-90.

Radiological Data

Half-Life 29 years[1]
Radiation Type Beta[1]
Progeny Yttrium-90 (Y-90) with a half-life of 64.4 hours[4]
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Shielding Requirements

Plexiglas/Plastic

9.2 mm to 12 mm (approximately 0.5 inches)[2]

Aluminum 0.5 cm[1]

Occupational Exposure Limits (Annual Limit

on Intake - ALI)

Ingestion 30 pCi[3][5]

Inhalation 20 pCi (bone surface)[3] / 4 uCi[5]

Strontium-90 Disposal Workflow

The proper disposal of Strontium-90 waste is a multi-step process that must be meticulously

followed to ensure safety and regulatory compliance.
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Pre-Disposal Phase

Start: Sr-90 Use in Experiment

Waste Generation

Waste Segregation
(Solid vs. Liquid, Half-life > 120 days)

Solid Waste Liquid Waste

Y

Waste Characterization
(Activity Level, Contaminants)

Y

Proper Labeling
(Isotope, Activity, Date)

Disposi'l Phase

Secure Containerization
(Shielded Containers)

Y

Temporary On-site Storage
(Designated & Shielded Area)

Y
Contact Radiation Safety Officer / EHS

A

Scheduled Waste Pickup

Final Disposal at Licensed Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Step-by-Step Guide to
Strontium-90 Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230875#strontium-90-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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